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Compound of Interest

Compound Name: Methyl 4-nitrobenzenesulfonate

Cat. No.: B1202749 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction:

Methyl 4-nitrobenzenesulfonate, also known as methyl nosylate, is a powerful and versatile

methylating agent employed in a wide range of organic transformations. Its efficacy stems from

the presence of the strongly electron-withdrawing nitro group on the benzene ring, which

renders the sulfonate a good leaving group and facilitates nucleophilic attack at the methyl

group. This document provides detailed application notes, experimental protocols, and

comparative data on the use of methyl 4-nitrobenzenesulfonate for the methylation of

common functional groups, including phenols, amines, and carboxylic acids.

Properties and Safety Considerations
Methyl 4-nitrobenzenesulfonate is a solid at room temperature with a melting point of 89-92

°C. It is soluble in various organic solvents such as acetone, diethyl ether, and alcohols.[1]

While effective, it is classified as a skin irritant and should be handled with appropriate personal

protective equipment (PPE), including gloves, eye protection, and a lab coat.[2] All

manipulations should be performed in a well-ventilated fume hood.

Table 1: Physical and Safety Properties of Methyl 4-nitrobenzenesulfonate
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Property Value Reference

CAS Number 6214-20-6 [1]

Molecular Formula C₇H₇NO₅S [1]

Molecular Weight 217.20 g/mol [1]

Appearance Solid [1]

Melting Point 89-92 °C [1]

Solubility
Soluble in acetone, diethyl

ether, alcohol
[1][3]

Hazard Statements H315 (Causes skin irritation) [2]

Applications in Organic Synthesis
Methyl 4-nitrobenzenesulfonate is a potent electrophile that readily participates in Sₙ2

reactions with a variety of nucleophiles. Its utility is particularly notable in the methylation of

heteroatoms such as oxygen and nitrogen.

O-Methylation of Phenols
The methylation of phenols to their corresponding methyl ethers (anisoles) is a fundamental

transformation in organic synthesis, often employed to protect hydroxyl groups or to synthesize

valuable intermediates. Methyl 4-nitrobenzenesulfonate provides an efficient means to

achieve this conversion.

General Reaction:
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Reactants Products

Phenol (Ar-OH) Anisole (Ar-OCH₃)Methylation

Base (e.g., K₂CO₃) Protonated Base

Methyl 4-nitrobenzenesulfonate 4-Nitrobenzenesulfonate Salt

Reactants Products

Amine (R-NH₂ or R₂NH) Methylated Amine (R-NHCH₃ or R₂NCH₃)Methylation

Base (e.g., Et₃N) Protonated Base

Methyl 4-nitrobenzenesulfonate 4-Nitrobenzenesulfonate Salt
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Reactants Products

Carboxylic Acid (R-COOH) Methyl Ester (R-COOCH₃)Methylation

Base (e.g., Cs₂CO₃) Protonated Base

Methyl 4-nitrobenzenesulfonate 4-Nitrobenzenesulfonate Salt

Methyl Iodide Methyl TosylateIncreasing Reactivity Methyl Nosylate Methyl Triflate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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